Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole structure

90008-59-6 structure

Product Name:1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole

CAS No:90008-59-6

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD03444364

CID:2951420

PubChem ID:3546708

Update Time:2025-08-05

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-乙基-3,5-二甲基-4-硝基-吡唑
- 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
- 1-ethyl-3,5-dimethyl-4-nitropyrazole
- 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
- BBL038261
- STK301590
- AKOS015922226
- 90008-59-6
- ALBB-012566
- CS-0298180
- AKOS000307993
- EN300-228295
- MDL： MFCD03444364
- Inchi： 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
- InChI Key： JOFFXYAXIJPCIB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C)=NN(CC)C=1C)=O

Computed Properties

Exact Mass: 169.085126602Da
Monoisotopic Mass: 169.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 63.6

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

HazardClass：IRRITANT

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	026158-5g	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		5g	￡391.00	2022-03-01
Fluorochem	026158-1g	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		1g	￡144.00	2022-03-01
abcr	AB408160-250 mg	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		250MG	€176.40	2022-03-02
abcr	AB408160-500 mg	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		500MG	€209.50	2022-03-02
abcr	AB408160-1 g	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		1g	€231.60	2022-03-02
abcr	AB408160-5 g	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		5g	€519.80	2022-03-02
abcr	AB408160-10 g	1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6		10g	€819.00	2022-03-02
Enamine	EN300-228295-0.05g	1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-228295-0.1g	1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-228295-0.25g	1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole	90008-59-6	95%	0.25g	$670.0	2024-06-20

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